Promethium
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A radioactive element of the rare earth family of metals. It has the atomic symbol Pm, and atomic number 61. It has been used in the construction of atomic batteries, in the preparation of self-luminous compounds, and as a beta-particle source for thickness gauges.
Promethium is a rare and radioactive chemical element with the symbol Pm and atomic number 61. It belongs to the lanthanide series of the periodic table and is notable for being the only rare-earth metal that does not have stable isotopes. All known isotopes of promethium are radioactive, with promethium-145 being the most stable, possessing a half-life of approximately 17.7 years. The element was first isolated in 1945 by American chemists Jacob A. Marinsky, Lawrence E. Glendenin, and Charles D. Coryell at Oak Ridge National Laboratory as a byproduct of uranium fission during the Manhattan Project .
Promethium typically appears as a silvery-white metal and has unique properties that make it difficult to study due to its radioactivity and scarcity. It is primarily produced from the decay of uranium and neodymium isotopes, leading to its presence in trace amounts in nature .
Promethium is primarily synthesized through nuclear reactions due to its scarcity in nature:
- Neutron Bombardment: Promethium can be produced by bombarding neodymium or praseodymium isotopes with neutrons.
- Ion Exchange: This method involves extracting promethium from nuclear reactor fuel processing wastes using ion-exchange techniques.
- Fission Products: It can also be obtained from the fission products of uranium, specifically through the decay of uranium-238 .
These methods highlight the challenges associated with obtaining significant quantities of promethium for research and application.
Promethium has several specialized applications primarily due to its radioactive properties:
- Nuclear Batteries: Its beta radiation can be converted into electricity, making it useful for powering devices in extreme conditions.
- Luminous Paints: Promethium-147 emits beta particles that excite phosphors, producing light; this property is exploited in certain types of luminous paints.
- Medical
Recent studies have focused on understanding the chemical bonding behavior of promethium through novel compounds. For instance, researchers at Oak Ridge National Laboratory successfully synthesized a compound involving promethium (Pm-PyDGA), which displayed unique bonding characteristics observable through X-ray absorption spectroscopy. This study revealed insights into bond lengths and interactions between promethium and surrounding atoms, paving the way for future applications in medicine and technology .
Promethium shares similarities with other lanthanides but stands out due to its unique radioactive properties and lack of stable isotopes. Below is a comparison table highlighting key characteristics:
| Compound | Atomic Number | Stability | Notable Isotopes | Common Uses |
|---|---|---|---|---|
| Promethium | 61 | Radioactive | Promethium-145 | Nuclear batteries, luminous paints |
| Neodymium | 60 | Stable | Neodymium-144 | Permanent magnets |
| Samarium | 62 | Stable | Samarium-152 | Magnets, neutron capture |
| Europium | 63 | Stable | Europium-153 | Phosphors in color television |
| Terbium | 65 | Stable | Terbium-159 | Phosphors in lighting |
Promethium's uniqueness lies primarily in its exclusively radioactive nature among elements in its group, making it challenging to study and apply compared to its more stable counterparts .
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